3-(Cyclohexylamino)-2-hydroxy-1-propanesulfonic acid

• IUPAC Name: 3-(cyclohexylamino)-2-hydroxypropane-1-sulfonic acid
• InChI: InChI=1S/C9H19NO4S/c11-9(7-15(12,13)14)6-10-8-4-2-1-3-5-8/h8-11H,1-7H2,(H,12,13,14)
• InChI Key: INEWUCPYEUEQTN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCC(CS(=O)(=O)O)O
• Molecular Formula: C9H19NO4S
• DSSTOX Substance ID: DTXSID80994211
• Molecular Weight: 237.32 g/mol
• Physical Description: White crystalline solid; [Sigma-Aldrich MSDS]
• CAS RN: 73463-39-5

Description

3-(Cyclohexylamino)-2-hydroxy-1-propanesulfonic acid, also known as 3-(Cyclohexylamino)-1-propanesulfonic acid (CHAPS) or N-Cyclohexyl-3-aminopropanesulfonic acid, is a detergent with a high affinity for basic proteins. It can be used to extract these proteins from biological samples and solubilize them. It is also known as a zwitterionic biological buffer which has minimal reactivity with enzymes or proteins and minimal salt effects.

Molecular Structure Analysis

The molecular formula of this compound is C₉H₁₉NO₃S. The molar mass is 221.32 g/mol. The structure of the molecule includes a cyclohexane ring attached to an amine group.

Physical And Chemical Properties Analysis

This compound is a crystalline powder. It has a pH range of 3.0-7.0 (20 °C, 0.5 M in H2O). It is soluble in water.

Scientific Research Applications

Biochemistry Research: Buffering Agent

CAPSO: is widely used as a buffering agent in biochemistry due to its ability to maintain a stable pH in biological and chemical solutions. .

Environmental Studies: Urban Green Area Prediction

In environmental research, CAPSO has been adapted into a model known as CAPSO-LSTM . This model is utilized for predicting urban green areas, aiding in urban planning and environmental policy formulation. .

Wave Scattering Optimization

CAPSO: algorithms are applied in the field of wave scattering by inhomogeneous media. Specifically, they are used to optimize the physical and geometrical parameters of layered spherical media to achieve cloaking effects. .

Machine Learning: Accelerated Convergence

In machine learning, CAPSO is employed to enhance the convergence speed, accuracy, and global optimality of optimization problems. .

Safety and Hazards

The safety data sheet suggests that personal protective equipment/face protection should be worn when handling this compound. It should be stored under inert gas. It is advised to avoid dust formation, contact with skin, eyes, or clothing, and ingestion and inhalation.

Mechanism of Action

Target of Action

CAPSO is primarily used as a buffering agent in biochemical research . Its main target is the pH level of the solution it is added to. By stabilizing the pH, it helps maintain the integrity and functionality of biological molecules in the solution.

Mode of Action

CAPSO interacts with hydronium (H3O+) and hydroxide (OH-) ions in solution, absorbing or releasing these ions as necessary to resist changes in pH . This helps to keep the pH of the solution within a specific range, ensuring optimal conditions for biochemical reactions.

Biochemical Pathways

As a buffering agent, CAPSO does not directly participate in biochemical pathways. Instead, it creates an environment conducive to the proper functioning of various biochemical reactions. By maintaining a stable pH, it allows enzymes and other biomolecules to function at their optimal pH range .

Pharmacokinetics

As a soluble compound , it is expected to be well-distributed in aqueous solutions and easily excreted if it were to enter the body.

Result of Action

The primary molecular effect of CAPSO is the stabilization of pH levels, which can have numerous downstream effects at the cellular level. By maintaining optimal pH, it ensures that enzymes and other proteins maintain their correct conformation and function properly .

Action Environment

Environmental factors such as temperature and concentration can influence the buffering capacity of CAPSO. For instance, high temperatures can increase the ionization of CAPSO, potentially altering its buffering capacity . Additionally, the buffering capacity is dependent on the concentration of CAPSO in the solution .

Q & A

Q1: What is the molecular formula, weight, and relevant spectroscopic data for CAPSO?

A1:

• Spectroscopic Data: While specific spectroscopic data (NMR, IR, etc.) is not readily available in the provided literature, its pKa values have been extensively studied. [, ]

Q2: What is the significance of CAPSO's zwitterionic nature?

A2: Being zwitterionic means CAPSO possesses both positive and negative charges within its structure. This property makes it highly soluble in water and provides buffering capacity over a specific pH range. [, ]

Q3: Is CAPSO compatible with common biological media?

A3: Yes, CAPSO is generally considered compatible with biological media due to its low toxicity and minimal interference with biological processes. It has been successfully used in various applications, including enzymatic reactions and cell culture. [, ]

Q4: How does CAPSO's performance vary under different conditions (temperature, pH)?

A4: The performance of CAPSO as a buffer is influenced by temperature and pH. Its pKa2 value, crucial for buffering capacity, has been meticulously determined at various temperatures (278.15 K to 328.15 K) in different hydroorganic solvent mixtures. [, ]

Q5: Does CAPSO exhibit any catalytic properties?

A5: While not a catalyst itself, CAPSO has been explored in applications involving enzymes. For instance, it was found to influence the enantioselectivity of Candida antarctica lipase B (CALB) in organic media, highlighting its potential to modulate enzymatic reactions. []

Q6: What are some specific applications of CAPSO in biological research?

A6: CAPSO finds diverse applications in biological research, including:

• Buffering agent: Maintaining pH stability in enzymatic reactions, cell culture, and other biochemical assays. []
• Micellar electrokinetic chromatography (MEKC): Used as a component of the background electrolyte for separating and analyzing various compounds, including pharmaceuticals and biomolecules. [, ]
• Protein crystallization: Facilitating the crystallization of proteins, a critical step in structural biology. []
• Nanoparticle synthesis: Employed in the synthesis of sericin nanoparticles, which have potential applications in drug delivery and cosmetics. []

Q7: Have there been any computational studies on CAPSO?

A7: Yes, CAPSO has been the subject of computational studies. Notably, it was used in molecular dynamics simulations to investigate the binding affinities of small molecules to the amyloid-beta 40 (Aβ-40) peptide, a key player in Alzheimer's disease. []

Q8: Have any Quantitative Structure-Activity Relationship (QSAR) models been developed for CAPSO or related compounds?

A8: While specific QSAR models for CAPSO are not mentioned in the provided literature, there is a strong focus on using hybrid artificial intelligence methods, including the Chaos-enhanced Accelerated Particle Swarm Algorithm (CAPSO), for developing QSAR models for predicting properties like pKa values. [, , ]

Q9: What is known about the stability of CAPSO under various storage conditions?

A9: Although specific stability data is not provided, CAPSO is generally considered stable under standard laboratory storage conditions. Researchers should consult the supplier's recommendations for optimal storage. []

Q10: What safety precautions should be taken when handling CAPSO?

A10: As with all laboratory chemicals, standard safety procedures should be followed when handling CAPSO. Researchers should consult the Safety Data Sheet (SDS) provided by the manufacturer for detailed information. []

Q11: Is there any information available about the environmental impact and degradation of CAPSO?

A11: While the provided literature does not directly address the environmental impact of CAPSO, responsible disposal practices are crucial for minimizing potential environmental risks. []

Q12: What analytical techniques are commonly employed to characterize and quantify CAPSO?

A12: Common analytical techniques for CAPSO characterization and quantification include:

• Potentiometric titration: A classical method for accurately determining pKa values. [, ]
• High-performance liquid chromatography (HPLC): Useful for separating and quantifying CAPSO in mixtures. []
• Capillary Electrophoresis (CE): A versatile technique for analyzing CAPSO in various matrices, including biological samples. []

Q13: What measures are in place to ensure the quality and consistency of CAPSO used in research?

A13: Reputable chemical suppliers typically adhere to strict quality control measures, including rigorous analytical testing, to ensure the purity, identity, and consistency of CAPSO. []

Q14: Are there any emerging or interdisciplinary applications of CAPSO?

A14: CAPSO, while primarily known for its buffering capacity, has the potential for broader applications:

• Drug Delivery: The use of CAPSO in synthesizing sericin nanoparticles suggests its potential in developing novel drug delivery systems. []
• Material Science: CAPSO's ability to mediate the formation of inorganic nanoparticles within apoferritin cages highlights its potential in materials science for creating nanomaterials with controlled sizes and properties. []